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  4. Methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
Methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate Methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
Brand Name: Vulcanchem
CAS No.: 106396-38-7
VCID: VC0016889
InChI: InChI=1S/C24H40O4/c1-4-5-8-17(2)13-20(25)11-12-21-22-15-18(14-19(22)16-23(21)26)9-6-7-10-24(27)28-3/h11-12,14,17,19-23,25-26H,4-10,13,15-16H2,1-3H3/b12-11+/t17?,19-,20+,21+,22-,23+/m0/s1
SMILES: CCCCC(C)CC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)OC)O)O
Molecular Formula: C24H40O4
Molecular Weight: 392.6 g/mol

Methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate

CAS No.: 106396-38-7

Main Products

VCID: VC0016889

Molecular Formula: C24H40O4

Molecular Weight: 392.6 g/mol

Methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate - 106396-38-7

CAS No. 106396-38-7
Product Name Methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
Molecular Formula C24H40O4
Molecular Weight 392.6 g/mol
IUPAC Name methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
Standard InChI InChI=1S/C24H40O4/c1-4-5-8-17(2)13-20(25)11-12-21-22-15-18(14-19(22)16-23(21)26)9-6-7-10-24(27)28-3/h11-12,14,17,19-23,25-26H,4-10,13,15-16H2,1-3H3/b12-11+/t17?,19-,20+,21+,22-,23+/m0/s1
Standard InChIKey NTQOAURYZKLASL-UHFFFAOYSA-N
Isomeric SMILES CCCCC(C)C[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)CCCCC(=O)OC)O)O
SMILES CCCCC(C)CC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)OC)O)O
Canonical SMILES CCCCC(C)CC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)OC)O)O
Synonyms methyl 5-(7-hydroxy-6-(3-hydroxy-5-methyl-1-nonenyl)bicyclo(3.3.0)oct-2-en-3-yl)pentanoate
TEI 1324
TEI-1324
PubChem Compound 6439074
Last Modified Nov 11 2021
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